Cas no 1336423-57-4 (3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R)-)

• Product Name: 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R)-
• CAS No: 1336423-57-4
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 5581968
• PubChem ID: 95377147
• Update Time: 2025-10-29

3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R)-
• (3R)-4,7-DIFLUORO-2,3-DIHYDRO-1-BENZOFURAN-3-AMINE
• 1336423-57-4
• N16649

• Inchi： 1S/C8H7F2NO/c9-4-1-2-5(10)8-7(4)6(11)3-12-8/h1-2,6H,3,11H2/t6-/m0/s1
• InChI Key： FHKKPRNYQUCGMH-LURJTMIESA-N
• SMILES： FC1=CC=C(C2=C1[C@H](CO2)N)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 178.2±40.0 °C(Predicted)
• pka: 7.47±0.20(Predicted)

Additional information on 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R)-

Introduction to 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1336423-57-4, identified as 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R), represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic amines that have garnered significant attention due to their unique structural and pharmacological properties. The presence of fluorine atoms at the 4 and 7 positions of the benzofuranamine core introduces significant electronic and steric effects, making this molecule a promising candidate for various biological applications.

In recent years, the development of novel fluorinated heterocycles has been a cornerstone in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes. The (3R)-configuration of the amine group in 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R) adds an additional layer of specificity, which is crucial for modulating biological targets with high precision. This chirality has been extensively studied in the context of drug discovery, where enantiomeric purity can significantly influence pharmacokinetic and pharmacodynamic profiles.

The structural features of this compound make it an attractive scaffold for further derivatization. The benzofuran core is a well-known motif in natural products and pharmaceuticals, exhibiting a wide range of biological activities. The introduction of fluorine atoms at the 4 and 7 positions enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the amine functionality provides a site for further chemical modification, allowing for the development of libraries of analogs with tailored properties.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies have shown that 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R) can interact with various biological targets through both hydrophobic and hydrogen bonding interactions. These insights have guided the rational design of novel derivatives aimed at improving binding affinity and selectivity.

The compound has also been explored in the context of drug repurposing efforts. Given its structural similarity to known bioactive molecules, it serves as a valuable starting point for identifying new therapeutic applications. Preclinical studies have suggested potential roles in modulating enzyme activity and receptor binding, although further research is needed to fully elucidate its mechanisms of action.

One particularly intriguing aspect of this molecule is its potential as a tool compound in chemical biology research. The combination of fluorine substitution and chiral center makes it an excellent candidate for studying structure-activity relationships (SAR) and mechanistic insights into biological processes. Researchers have utilized this compound to develop probes that can interact specifically with target proteins or enzymes, providing new avenues for understanding complex biological pathways.

The synthesis of 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R) has also been optimized to ensure scalability and reproducibility. Advanced synthetic methodologies have been employed to introduce the fluorine atoms with high regioselectivity. These techniques not only improve yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

In conclusion, 3-Benzofuranamine, 4,7-difluoro-2,3-dihydro-, (3R) (CAS no. 1336423-57-4) represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and mechanistic studies. As our understanding of fluorinated heterocycles continues to grow, compounds like this will undoubtedly play a crucial role in developing next-generation therapeutics.